Cas no 1334331-42-8 (8-chloro-4H,5H-imidazo[1,5-a]quinoxalin-4-one)

• Product Name: 8-chloro-4H,5H-imidazo[1,5-a]quinoxalin-4-one
• CAS No: 1334331-42-8
• MF: C₁₀H₆ClN₃O
• MW: 219.627140522003
• MDL: MFCD29070108
• CID: 1104895
• PubChem ID: 58475525
• Update Time: 2025-05-20

8-chloro-4H,5H-imidazo[1,5-a]quinoxalin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-chloro-Imidazo[1,5-a]quinoxalin-4(5H)-one
• 8-chloro-4H,5H-imidazo[1,5-a]quinoxalin-4-one
• AKOS033947775
• 1334331-42-8
• Z1723428368
• 8-chloro-5H-imidazo[1,5-a]quinoxalin-4-one
• 8-Chloroimidazo[1,5-a]quinoxalin-4(5H)-one
• EN300-306481
• G55049
• RSPSBLMJISTJKJ-UHFFFAOYSA-N
• SCHEMBL2468642

• MDL： MFCD29070108
• Inchi： 1S/C10H6ClN3O/c11-6-1-2-7-8(3-6)14-5-12-4-9(14)10(15)13-7/h1-5H,(H,13,15)
• InChI Key： RSPSBLMJISTJKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N1C=NC=C1C(N2)=O

Computed Properties

• Exact Mass: 219.0199395g/mol
• Monoisotopic Mass: 219.0199395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 8-chloro-4H,5H-imidazo[1,5-a]quinoxalin-4-one

8-Chloro-4H,5H-Imidazo[1,5-a]Quinoxalin-4-One: A Comprehensive Overview

The compound with CAS No. 1334331-42-8, known as 8-chloro-4H,5H-imidazo[1,5-a]quinoxalin-4-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazoquinoxalines, which are heterocyclic compounds characterized by their fused ring systems and unique electronic properties. The imidazo[1,5-a]quinoxaline framework is particularly notable for its potential applications in drug design and materials science.

Recent studies have highlighted the importance of 8-chloro-4H,5H-imidazo[1,5-a]quinoxalin-4-one in the development of novel therapeutic agents. Researchers have explored its role as a potential lead compound for anti-cancer drugs due to its ability to inhibit specific kinase enzymes involved in tumor growth and metastasis. The chlorine substituent at the 8-position plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and stability within biological systems.

The synthesis of 8-chloro-4H,5H-imidazo[1,5-a]quinoxalin-4-one involves a multi-step process that typically begins with the preparation of the imidazoquinoxaline core. This is achieved through a series of condensation reactions involving aminoaromatic compounds and carbonyl precursors. The introduction of the chlorine substituent is often carried out via electrophilic substitution or through directed metallation strategies, depending on the specific synthetic pathway employed.

One of the most intriguing aspects of this compound is its ability to act as a fluorescent probe in bioimaging applications. The imidazo[1,5-a]quinoxaline framework exhibits strong fluorescence under certain conditions, making it a promising candidate for real-time monitoring of cellular processes. Recent advancements in this area have demonstrated its utility in tracking intracellular signaling pathways and detecting reactive oxygen species (ROS) within living cells.

In addition to its biological applications, 8-chloro-4H,5H-imidazo[1,5-a]quinoxalin-4-one has also been investigated for its potential use in optoelectronic devices. The compound's electronic properties make it a suitable candidate for organic light-emitting diodes (OLEDs) and photovoltaic materials. Researchers have reported significant progress in optimizing its emission characteristics and charge transport properties through careful structural modifications.

The development of efficient synthetic routes for 8-chloro-4H,5H-imidazo[1,5-a]quinoxalin-4-one has been a major focus of recent research efforts. Green chemistry approaches, such as catalytic cross-coupling reactions and microwave-assisted synthesis, have been employed to enhance the sustainability and scalability of production methods. These advancements not only reduce environmental impact but also pave the way for large-scale manufacturing of this valuable compound.

Furthermore, computational studies have provided valuable insights into the electronic structure and reactivity of 8-chloro-4H,5H-imidazo[1,5-a]quinoxalin-4-one. Density functional theory (DFT) calculations have revealed that the chlorine substituent significantly influences the molecule's frontier molecular orbitals (FMOs), which are critical for determining its reactivity in various chemical transformations. This information has been instrumental in guiding experimental efforts toward optimizing synthetic pathways and functionalizing the molecule for specific applications.

In conclusion, 8-chloro-4H,5H-imidazo[1,5-a]quinoxalin-4-one (CAS No. 1334331-42-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties make it an attractive target for researchers in drug discovery, materials science, and bioimaging. As ongoing studies continue to uncover new facets of this molecule's functionality and versatility, it is likely to play an increasingly important role in both academic research and industrial development.